Cas no 15596-76-6 (1,4-Benzenedicarboxylicacid, sodium salt (1:?))

• Product Name: 1,4-Benzenedicarboxylicacid, sodium salt (1:?)
• CAS No: 15596-76-6
• MF: C₈H₅NaO₄
• MW: 188.112673521042
• CID: 98637
• PubChem ID: 23668866
• Update Time: 2025-04-18

1,4-Benzenedicarboxylicacid, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, sodium salt (1:?)
• SODIUM TEREPHTHALATE
• DJYPJBAHKUBLSS-UHFFFAOYSA-M
• monosodium terephthalate
• SCHEMBL376019
• sodium hydrogen terephthalate
• sodium;4-carboxybenzoate
• sodium 4-carboxybenzoate
• 15596-76-6

• Inchi： 1S/C8H6O4.Na/c9-7(10)5-1-2-6(4-3-5)8(11)12;/h1-4H,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key： DJYPJBAHKUBLSS-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 188.00900
• Monoisotopic Mass: 188.00855292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.43000
• LogP: -0.25170